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Cat. No.: B15606534

Get Quote

Application Notes & Protocols for Researchers, Scientists, and Drug Development

Professionals

VO-Ohpic trihydrate is a potent and highly selective cell-permeable inhibitor of the tumor

suppressor phosphatase and tensin homolog (PTEN). Its ability to specifically target PTEN's

lipid phosphatase activity makes it an invaluable tool for in vitro studies aimed at understanding

the intricacies of the PI3K/Akt/mTOR signaling pathway and its role in various cellular

processes, including cell growth, proliferation, survival, and apoptosis. This document provides

a comprehensive guide to the optimal use of VO-Ohpic trihydrate in in vitro settings,

summarizing key quantitative data, detailing experimental protocols, and visualizing relevant

biological pathways and workflows.

Data Summary: Effective Concentrations and IC50
Values
The efficacy of VO-Ohpic trihydrate as a PTEN inhibitor has been demonstrated across

various in vitro models. The half-maximal inhibitory concentration (IC50) for PTEN is

consistently reported in the low nanomolar range, highlighting its potency. The optimal
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concentration for in vitro studies, however, can vary depending on the cell type, experimental

duration, and the specific endpoint being measured.

Parameter Value Assay/Cell Type Reference

IC50 35 nM
Recombinant PTEN

(PIP3-based assay)
[1][2]

IC50 46 ± 10 nM
Recombinant PTEN

(OMFP-based assay)
[1][3]

Kic (competitive

inhibition constant)
27 ± 6 nM Recombinant PTEN [1][3]

Kiu (uncompetitive

inhibition constant)
45 ± 11 nM Recombinant PTEN [1][3]

Effective

Concentration for Akt

Phosphorylation

Saturation at 75 nM
NIH 3T3 and L1

fibroblasts
[4]

Concentration for Cell

Viability/Proliferation

Inhibition

0 - 5 µM

Human hepatocellular

carcinoma cell lines

(Hep3B, PLC/PRF/5)

[5][6]

Concentration for

Senescence Induction
500 nM Hep3B cells [6]

Concentration for

Chondrocyte

Protection

0.1 - 10 µM
Endplate

chondrocytes
[7]

Mechanism of Action: PTEN Inhibition and
Downstream Signaling
VO-Ohpic trihydrate functions as a reversible, non-competitive inhibitor of PTEN.[3][8] By

inhibiting PTEN, it prevents the dephosphorylation of phosphatidylinositol (3,4,5)-trisphosphate

(PIP3) to phosphatidylinositol (4,5)-bisphosphate (PIP2). The resulting accumulation of PIP3 at

the cell membrane leads to the recruitment and activation of downstream effectors, most
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notably the serine/threonine kinase Akt. Activated Akt, in turn, phosphorylates a multitude of

substrates, including mTOR, leading to the promotion of cell survival, growth, and proliferation.

[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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